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Compound of Interest

Compound Name: (E)-5-Oxoundec-2-enenitrile

Cat. No.: B15227247

Application Notes and Protocols: (E)-5-Oxoundec-2-
enenitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for (E)-5-Oxoundec-2-enenitrile is not readily available in
the current scientific literature. The following application notes and protocols are based on
established synthetic methodologies and the known reactivity of related a,3-unsaturated keto-
nitriles. These should be regarded as a theoretical guide and a starting point for experimental
investigation.

Introduction

(E)-5-Oxoundec-2-enenitrile is a bifunctional molecule incorporating both an a,3-unsaturated
nitrile and a ketone functional group. This unique combination of reactive sites makes it a
potentially valuable building block in organic synthesis, offering multiple avenues for molecular
elaboration. The conjugated nitrile acts as a Michael acceptor, while the ketone provides a site
for nucleophilic addition or enolate formation. These features allow for the construction of
complex molecular architectures, making it an attractive intermediate for the synthesis of novel
heterocycles, carbocycles, and other target molecules in medicinal chemistry and materials
science.

Proposed Synthesis of (E)-5-Oxoundec-2-enenitrile
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A plausible synthetic route to (E)-5-Oxoundec-2-enenitrile involves a two-step sequence
starting from commercially available materials. The general approach would be an acylation of
a suitable nitrile followed by a condensation reaction to introduce the unsaturation.

A potential synthetic pathway is outlined below:

Acetonitrile

» LDA, THF, -78 °C

Heptanoyl Chloride 2. Knoevenagel
Base (e.g., Piperidine/AcOH) Condensation (E)-5-Oxoundec-2-enenitrile
>
Acetaldehyde

1. Acylation

3-Oxodecanenitrile

(E)-5-Oxoundec-2-enenitrile |  Michael Additon

Nucleophile (Nu-)

3-Substituted-5-oxoundecanenitrile
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Michael Addition

(E)-5-Oxoundec-2-enenitrile

Add [Nucleophile

3-Substituted Adduct

e.g., Reduction

Ketone Modification

y

Modified Ketone

e.g., Hydrolysis

Nitrile Transformation

Final Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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